Cas no 1804702-82-6 (2-(Bromomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine
• CAS No: 1804702-82-6
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4850914
• Update Time: 2025-05-24

2-(Bromomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-2-4-6(10)3(7(11)12)1-5(9)13-4/h1,7H,2H2
• InChI Key： YOANROXWKQQBBZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine

Comprehensive Overview of 2-(Bromomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine (CAS No. 1804702-82-6)

2-(Bromomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine (CAS No. 1804702-82-6) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical building block in the development of advanced crop protection agents and bioactive molecules. Its molecular structure, featuring 3,6-dichloro substitutions, enhances its reactivity, making it a valuable candidate for cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for fluorinated pyridines like 2-(Bromomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine has surged due to their pivotal role in designing next-generation pesticides and pharmaceutical APIs. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods to produce such compounds with higher yields and lower environmental impact. This aligns with the global shift toward green chemistry and eco-friendly agrochemicals, addressing concerns about soil health and non-target organism safety.

The compound’s bromomethyl group offers exceptional versatility in C-C bond formation, enabling its use in palladium-catalyzed reactions such as Suzuki-Miyaura couplings. Meanwhile, the difluoromethyl moiety enhances metabolic stability, a feature highly sought after in drug discovery for improving bioavailability and half-life of therapeutic molecules. These attributes make CAS No. 1804702-82-6 a subject of intense study in medicinal chemistry journals and patent applications.

From an industrial perspective, 2-(Bromomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine is often discussed in the context of scale-up challenges and process optimization. Companies are investing in continuous flow chemistry to overcome limitations of batch production, ensuring consistent quality and reducing production costs. This trend reflects broader industry priorities, such as supply chain resilience and cost-effective manufacturing, which dominate discussions at chemical innovation conferences.

Analytical techniques like HPLC, NMR, and LC-MS are routinely employed to validate the purity and structural integrity of this compound. Given its sensitivity to moisture and light, proper storage conditions—such as anhydrous environments and amber glass containers—are emphasized in technical datasheets. These precautions ensure the compound’s stability during transportation and long-term storage, topics frequently queried by procurement specialists.

In summary, 2-(Bromomethyl)-3,6-dichloro-4-(difluoromethyl)pyridine (CAS No. 1804702-82-6) stands at the intersection of cutting-edge research and industrial application. Its multifaceted utility in crop science and drug development, combined with evolving synthesis technologies, positions it as a compound of enduring relevance. As regulatory frameworks evolve to prioritize environmental sustainability, innovations around this molecule will likely continue to shape its trajectory in global markets.